![molecular formula C21H22N2O2S B4982647 N-{[(4-butylphenyl)amino]carbonothioyl}-3-methyl-1-benzofuran-2-carboxamide](/img/structure/B4982647.png)
N-{[(4-butylphenyl)amino]carbonothioyl}-3-methyl-1-benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(4-butylphenyl)amino]carbonothioyl}-3-methyl-1-benzofuran-2-carboxamide, also known as BAY 11-7082, is a small molecule inhibitor of NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) activation. It was first synthesized in 2000 by Bayer Pharmaceuticals and has since been extensively studied for its potential therapeutic applications in various diseases.
Mechanism of Action
N-{[(4-butylphenyl)amino]carbonothioyl}-3-methyl-1-benzofuran-2-carboxamide 11-7082 inhibits the activation of NF-κB by covalently modifying the cysteine residues of IκBα, which prevents its phosphorylation and subsequent degradation by the proteasome. This leads to the sequestration of NF-κB in the cytoplasm, preventing its translocation to the nucleus and subsequent transcriptional activation of its target genes.
Biochemical and Physiological Effects:
This compound 11-7082 has been shown to have a broad range of biochemical and physiological effects. It has been reported to inhibit the proliferation of cancer cells, induce apoptosis, and sensitize cancer cells to chemotherapy and radiation therapy. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, this compound 11-7082 has been shown to have neuroprotective effects and enhance insulin sensitivity.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-{[(4-butylphenyl)amino]carbonothioyl}-3-methyl-1-benzofuran-2-carboxamide 11-7082 in lab experiments is its specificity for NF-κB inhibition. It has been shown to be more potent and selective than other NF-κB inhibitors, such as sulfasalazine and aspirin. However, one limitation of using this compound 11-7082 is its potential for off-target effects. It has been reported to inhibit the activity of other proteins, such as STAT3 and COX-2, at high concentrations.
Future Directions
There are several potential future directions for the use of N-{[(4-butylphenyl)amino]carbonothioyl}-3-methyl-1-benzofuran-2-carboxamide 11-7082 in scientific research. One area of interest is its potential as a therapeutic agent for cancer. This compound 11-7082 has been shown to sensitize cancer cells to chemotherapy and radiation therapy, and there is ongoing research to explore its potential as a combination therapy for various types of cancer. Another area of interest is its potential as an anti-inflammatory agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, there is ongoing research to explore the neuroprotective effects of this compound 11-7082 and its potential for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
Synthesis Methods
The synthesis of N-{[(4-butylphenyl)amino]carbonothioyl}-3-methyl-1-benzofuran-2-carboxamide 11-7082 involves a multistep process starting with the reaction of 4-butylaniline with carbon disulfide to form the corresponding dithiocarbamate. This intermediate is then reacted with 3-methyl-2-benzofuranone to give the final product, this compound 11-7082. The overall yield of the synthesis is around 20%.
Scientific Research Applications
N-{[(4-butylphenyl)amino]carbonothioyl}-3-methyl-1-benzofuran-2-carboxamide 11-7082 has been widely used in scientific research for its ability to inhibit NF-κB activation. NF-κB is a transcription factor that plays a crucial role in the regulation of immune responses, inflammation, and cell survival. Dysregulation of NF-κB has been implicated in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. This compound 11-7082 has been shown to inhibit the activation of NF-κB by blocking the phosphorylation and degradation of its inhibitor, IκBα.
Properties
IUPAC Name |
N-[(4-butylphenyl)carbamothioyl]-3-methyl-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O2S/c1-3-4-7-15-10-12-16(13-11-15)22-21(26)23-20(24)19-14(2)17-8-5-6-9-18(17)25-19/h5-6,8-13H,3-4,7H2,1-2H3,(H2,22,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAYSAYJLJOQHBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=S)NC(=O)C2=C(C3=CC=CC=C3O2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.